7-Ethyl Theophylline

Description

7-Ethyl theophylline is a xanthine analog and a 7-substituted derivative of theophylline . Theophylline, also known as 1,3-dimethylxanthine, is a drug used to treat lung diseases such as asthma and chronic obstructive pulmonary disease (COPD) . It works by relaxing the muscles around the airways, making breathing easier, and by decreasing the lungs' response to irritants . Theophylline's main actions include relaxing bronchial smooth muscle, increasing heart muscle contractility and efficiency, increasing heart rate and blood pressure, increasing renal blood flow, exerting anti-inflammatory effects, and stimulating the central nervous system .

7-Ethyl theophylline functions as a prodrug of theophylline . Theophylline belongs to a class of drugs known as xanthines . Like other methylated xanthine derivatives, theophylline inhibits phosphodiesterase, increases levels of cAMP and cGMP, activates PKA, inhibits TNF-alpha, inhibits leukotriene synthesis, and reduces inflammation . It also acts as a nonselective adenosine receptor antagonist, which explains many of its cardiac effects . The compound is a white solid with a melting point between 148-150°C and has moderate water solubility .

The chemical structure of 7-ethyl theophylline features a theophylline molecule with an ethyl group attached at the 7 position . Similar compounds include other xanthine derivatives like theobromine and caffeine, which share similar pharmacological properties with theophylline .

• CAS No.: 23043-88-1
• Product Name: 7-Ethyl Theophylline
• Molecular Formula: C9H12N4O2
• Molecular Weight: 208.22 g/mol
• IUPAC Name: 7-ethyl-1,3-dimethylpurine-2,6-dione
• Standard InChI: InChI=1S/C9H12N4O2/c1-4-13-5-10-7-6(13)8(14)12(3)9(15)11(7)2/h5H,4H2,1-3H3
• Standard InChIKey: RPOQNHMXOPWCEK-UHFFFAOYSA-N
• SMILES: CCN1C=NC2=C1C(=O)N(C(=O)N2C)C
• Canonical SMILES: CCN1C=NC2=C1C(=O)N(C(=O)N2C)C
• Synonyms: 7-Ethyl-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione; 7-Ethyl-1,3-dimethylxanthine; 7-Ethyltheophylline; Ethyltheophylline; NSC 515485; _x000B_
• PubChem Compound: 89976
• Last Modified: Sep 15 2023